Cas no 1017778-48-1 (2-(Difluoromethoxy)-5-fluorobenzonitrile)

• Product Name: 2-(Difluoromethoxy)-5-fluorobenzonitrile
• CAS No: 1017778-48-1
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• MDL: MFCD09832329
• CID: 4457271
• PubChem ID: 20111958
• Update Time: 2025-05-23

2-(Difluoromethoxy)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-fluorobenzonitrile
• Benzonitrile, 2-(difluoromethoxy)-5-fluoro-
• MFCD09832329
• DTXSID501277572
• AKOS006282950
• SB85539
• PS-11454
• CS-0439792
• 1017778-48-1
• UTZWKIRYUNRDTJ-UHFFFAOYSA-N

• MDL： MFCD09832329
• Inchi： 1S/C8H4F3NO/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-3,8H
• InChI Key： UTZWKIRYUNRDTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)OC(F)F

Computed Properties

• Exact Mass: 187.02449824g/mol
• Monoisotopic Mass: 187.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Additional information on 2-(Difluoromethoxy)-5-fluorobenzonitrile

Introduction to 2-(Difluoromethoxy)-5-fluorobenzonitrile (CAS No. 1017778-48-1)

2-(Difluoromethoxy)-5-fluorobenzonitrile, with the chemical identifier CAS No. 1017778-48-1, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the biological activity and metabolic stability of drug candidates. The structural features of 2-(Difluoromethoxy)-5-fluorobenzonitrile make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of a benzene ring substituted with a nitrile group at the 3-position and a difluoromethoxy group at the 2-position. The presence of two fluorine atoms in close proximity enhances the lipophilicity and electronic properties of the molecule, which are critical factors in drug design. Additionally, the electron-withdrawing nature of the nitrile group influences the reactivity and binding affinity of the compound towards biological targets.

In recent years, 2-(Difluoromethoxy)-5-fluorobenzonitrile has been explored as a key building block in the synthesis of various pharmacophores. Its applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine atoms in its structure contribute to its potential as a scaffold for developing next-generation drugs by improving pharmacokinetic profiles and reducing susceptibility to metabolic degradation.

One of the most compelling aspects of 2-(Difluoromethoxy)-5-fluorobenzonitrile is its role in medicinal chemistry innovation. Researchers have leveraged its unique structural motifs to design molecules with enhanced binding interactions and improved selectivity. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in cancer progression. The difluoromethoxy group, in particular, has been shown to enhance binding affinity by modulating hydrogen bonding networks and hydrophobic interactions with protein receptors.

The synthesis of 2-(Difluoromethoxy)-5-fluorobenzonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions, nucleophilic substitution, and cyanation processes. The introduction of fluorine atoms often requires specialized methodologies to ensure high regioselectivity and yield. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater precision, thereby expanding the synthetic toolkit for medicinal chemists.

Recent research has also explored the computational modeling of 2-(Difluoromethoxy)-5-fluorobenzonitrile to predict its biological activity and optimize its pharmacological properties. Molecular docking studies have revealed that this compound can interact with a variety of biological targets, including kinases and transcription factors. These findings provide valuable insights for designing derivatives with tailored biological activities, further enhancing its potential as a drug development candidate.

The agrochemical industry has also recognized the significance of 2-(Difluoromethoxy)-5-fluorobenzonitrile as a precursor for novel pesticides and herbicides. Fluorinated compounds are known for their improved stability against environmental degradation and enhanced efficacy against pests. By incorporating this compound into agrochemical formulations, researchers aim to develop more sustainable and effective solutions for crop protection.

In conclusion, 2-(Difluoromethoxy)-5-fluorobenzonitrile (CAS No. 1017778-48-1) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for drug discovery and agricultural innovation. As research continues to uncover new methodologies for fluorinated compound synthesis and application, the role of 2-(Difluoromethoxy)-5-fluorobenzonitrile is expected to expand further, driving advancements across multiple scientific disciplines.